Cas no 750602-75-6 (2-[2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamido]thiophene-3-carboxamide)

• Product Name: 2-[2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamido]thiophene-3-carboxamide
• CAS No: 750602-75-6
• MF: C₁₅H₁₁N₃O₄S
• MW: 329.330541849136
• CID: 5759436
• PubChem ID: 2114185
• Update Time: 2025-05-23

2-[2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamido]thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-[2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamido]thiophene-3-carboxamide
• SR-01000011733-1
• Z29084395
• 2-[[2-(1,3-dioxoisoindol-2-yl)acetyl]amino]thiophene-3-carboxamide
• AB00674061-01
• 750602-75-6
• F1358-0313
• SR-01000011733
• AKOS001061959
• 2-(2-(1,3-dioxoisoindolin-2-yl)acetamido)thiophene-3-carboxamide
• 2H-Isoindole-2-acetamide, N-[3-(aminocarbonyl)-2-thienyl]-1,3-dihydro-1,3-dioxo-

• Inchi： 1S/C15H11N3O4S/c16-12(20)10-5-6-23-13(10)17-11(19)7-18-14(21)8-3-1-2-4-9(8)15(18)22/h1-6H,7H2,(H2,16,20)(H,17,19)
• InChI Key： KMNFKACGIFJTAN-UHFFFAOYSA-N
• SMILES： S1C=CC(C(N)=O)=C1NC(CN1C(C2C=CC=CC=2C1=O)=O)=O

Computed Properties

• Exact Mass: 329.04702701g/mol
• Monoisotopic Mass: 329.04702701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 138Ų

Additional information on 2-[2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamido]thiophene-3-carboxamide

Compound CAS No. 750602-75-6: 2-[2-(1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamido]thiophene-3-carboxamide

Compound CAS No. 750602-75-6, also known as 2-[2-(1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamido]thiophene-3-carboxamide, is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of heterocyclic compounds and features a thiophene ring system combined with an isoindole moiety. The integration of these structural elements makes it a unique molecule with potential applications in various fields, including pharmaceuticals and materials science.

The molecular structure of CAS No. 750602-75-6 is characterized by a thiophene ring (a five-membered aromatic ring containing one sulfur atom) at the core. Attached to this thiophene ring is a carboxamide group, which introduces significant polarity and hydrogen bonding capacity. The isoindole moiety, on the other hand, is a bicyclic structure consisting of two fused rings: one benzene ring and one ketone-containing ring. This combination creates a molecule with both aromatic and amide functionalities, making it highly versatile for chemical modifications and interactions.

Recent studies have highlighted the potential of CAS No. 750602-75-6 in the field of drug discovery. Researchers have explored its ability to act as a scaffold for designing bioactive molecules due to its unique electronic properties and structural flexibility. For instance, the compound has shown promise in modulating enzyme activities, particularly in kinases and proteases, which are critical targets in oncology and inflammation research.

In addition to its pharmaceutical applications, CAS No. 750602-75 has also been investigated for its role in materials science. The thiophene ring system is known for its conjugation properties, which are advantageous in the development of organic semiconductors and optoelectronic devices. By incorporating this compound into polymer blends or thin films, scientists aim to enhance the electronic performance of these materials for use in flexible electronics and photovoltaic applications.

The synthesis of CAS No. 750602 involves a multi-step process that typically begins with the preparation of the isoindole derivative. This is followed by coupling reactions to introduce the thiophene carboxamide group. Recent advancements in catalytic methods have improved the efficiency and scalability of these reactions, making it easier to produce this compound on an industrial scale.

From an environmental standpoint, researchers have also examined the biodegradation potential of CAS No. 750602 under various conditions. Preliminary findings suggest that the compound exhibits moderate biodegradability under aerobic conditions, which is an important consideration for its safe disposal and environmental impact assessment.

In conclusion, CAS No. 750602 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for further research and development in areas such as drug discovery, materials science, and environmental chemistry.